This study examined the effectiveness of a newly developed work–family life support program on the work–family interface and mental health indicators among Japanese dual-earner couples with a preschool child(/ren) using a randomized controlled trial with a waitlist.

Kurogi K, Ikegami K, Eguchi H, et al. A cross-sectional study on perceived workplace health support and health-related quality of life. J Occup Health. 2021;63:e12302. In Table 2, the description was incorrect. The Table 2 with correct description is given below. TABLE 2. Comparison of the scores of the CDC HRQOL among groups according to perceived workplace health support (PWHS). Parameters Groups according to PWHSa Sex-age-adjusted Multivariateb Odds ratio 95% CIc P Odds ratio 95% CIc P Self-rated healthd Very high 0.15 [0.13–0.16] <.01 0.15 [0.14–0.16] <.01 High 0.30 [0.28–0.32] <.01 0.31 [0.29–0.33] <.01 Low 0.58 [0.54–0.63] <.01 0.60 [0.56–0.64] <.01 Very low Reference Reference Physically unhealthy days (# days) Very high 0.39 [0.36–0.43] <.01 0.41 [0.37–0.45] <.01 High 0.44 [0.42–0.47] <.01 0.46 [0.43–0.49] <.01 Low 0.64 [0.60–0.68] <.01 0.67 [0.62–0.71] <.01 Very low Reference Reference Mentally unhealthy days (# days) Very high 0.28 [0.25–0.31] <.01 0.29 [0.26–0.32] <.01 High 0.34 [0.32–0.36] <.01 0.35 [0.33–0.38] <.01 Low 0.54 [0.51–0.58] <.01 0.56 [0.52–0.60] <.01 Very low Reference Reference Days with activity limitation (# days) Very high 0.42 [0.38–0.47] <.01 0.44 [0.40–0.49] <.01 High 0.45 [0.42–0.48] <.01 0.46 [0.43–0.49] <.01 Low 0.65 [0.60–0.70] <.01 0.67 [0.62–0.72] <.01 Very low Reference Reference a PWHS: perceived workplace health support. b The multivariate model was adjusted for sex, age, educational background, presence of illnesses that require hospital treatment, employment status, company size, and working hours per day. c CI, confidence interval. d Self-rated health (5-point Likert scale): 1. Excellent 2. Very good 3. Good 4. Fair 5. Poor. We apologize for this error.

Cardiorespiratory fitness (CRF) is an important factor for evaluating cardiovascular disease (CVD) risk. We recently developed a novel method (National Institute of Occupational Safety and Health, Japan step test [JST]) for evaluating CRF in workers; its criterion validity has been investigated. However, its association with health risk must be confirmed before its application in the workplace. Therefore, we aimed to determine the association of JST-evaluated CRF with the prevalence of CVD risk among Japanese workers.

While the number of employed women has increased worldwide, they still have difficulties in practicing prenatal care at work. Previous studies have found that smartphone-based prenatal education has increased access to healthcare and contributed to improving pregnant women's health. The objective of this study was to evaluate the effectiveness of a mobile-based intervention—Self-care for Pregnant Women at Work (SPWW)—in enhancing the self-care practices of pregnant women who work.

As the coronavirus disease 2019 (COVID-19) pandemic continues to spread worldwide, nucleic acid detection is a key step in controlling it. Psychological issues and job burnout of nurses working in nucleic acid sampling roles for long periods have become apparent. This study aimed to explore the effects of mindfulness decompression therapy on mental health and job burnout in front-line nurses working in nucleic acid sampling during the pandemic.

There are some studies reporting the association between (manganese [Mn]) exposure to welding fume and neurological dysfunction. This study examined the relationship between Mn exposure and neurological behavior in Japanese male welders and non-welders using biological samples, which to date has not been assessed in Japan.

Participatory organizational interventions offer an effective way to promote occupational safety and health. Despite an increasing number of studies, a common definition of participatory organizational interventions has yet to be established. Therefore, we aimed to form a definition using the following process. First, we developed a tentative draft definition of organizational interventions and participatory elements, based on the relevant literature. The tentative definition was revised in several rounds of an extensive discussion by the authors. This resulted in the draft definition. We asked 15 selected international experts in occupational safety and health to review and comment on the draft definition. We carefully reviewed their comments, and formulated our final proposed definition. To summarize the key points of the final version of the definition, organizational interventions are planned actions that primarily directly target working conditions with the aim of promoting and maintaining of the highest degree of physical, mental, and social well-being of workers in all occupations. In addition, as participatory elements of organizational interventions in the final definition, ideally, all workers participate in every step of the intervention, while participating in part of the steps of the intervention in some cases. Furthermore, in principle, all workers participate in each step of intervention, while it is also acceptable that only elected representatives among workers participate in the intervention.

The mask fit test confirms whether the wearing condition of the wearer's face and the facepiece of the respirators are used appropriately. This study aimed to examine whether the results of the mask fit test affect the association between the concentration of metals related to welding fumes in biological samples and the results of time-weighted average (TWA) personal exposures.

We aimed to explore the relationship between objective cognitive functioning and work performance among Japanese workers.

In this study, we evaluated the association between working hours and cancer risk in the Japanese population, which has not been evaluated.